Cas no 470717-51-2 (Magnesium, bromo[4-fluoro-2-(phenylmethoxy)phenyl]-)

Magnesium, bromo[4-fluoro-2-(phenylmethoxy)phenyl]-, is a highly reactive Grignard reagent featuring a fluorine-substituted aromatic ring and a benzyl ether moiety. Its key advantages include enhanced stability due to the electron-withdrawing fluoro group, which moderates reactivity while maintaining selectivity in nucleophilic additions. The benzyl-protected phenol further improves solubility in organic solvents, facilitating handling in synthetic applications. This compound is particularly useful in the formation of carbon-carbon bonds, enabling the synthesis of complex fluorinated and benzyloxy-substituted intermediates. Its well-defined structure ensures consistent performance in cross-coupling and addition reactions, making it valuable for pharmaceutical and fine chemical synthesis. Proper storage under inert conditions is recommended to preserve reactivity.

Magnesium, bromo[4-fluoro-2-(phenylmethoxy)phenyl]- structure

470717-51-2 structure

Product Name:Magnesium, bromo[4-fluoro-2-(phenylmethoxy)phenyl]-

CAS No:470717-51-2

MF:C₁₃H₁₀BrFMgO

MW:305.425306797028

MDL:MFCD15145539

CID:3992084

PubChem ID:91655190

Update Time:2025-06-09

Magnesium, bromo[4-fluoro-2-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

- Magnesium, bromo[4-fluoro-2-(phenylmethoxy)phenyl]-
- 2-Benzyloxy-4-fluorophenylmagnesium bromide, 0.25M THF
- 2-Benzyloxy-4-fluorophenylmagnesium Bromide, 0.25 M in 2-MeTHF
- Magnesium;1-fluoro-3-phenylmethoxybenzene-4-ide;bromide
- 470717-51-2
- MDL： MFCD15145539
- Inchi： 1S/C13H10FO.BrH.Mg/c14-12-7-4-8-13(9-12)15-10-11-5-2-1-3-6-11;;/h1-7,9H,10H2;1H;/q;;+1/p-1
- InChI Key： PWPVAPKGSQVFCH-UHFFFAOYSA-M
- SMILES： O(C1C=C(F)C=CC=1[Mg]Br)CC1C=CC=CC=1

Computed Properties

Exact Mass: 303.97495Da
Monoisotopic Mass: 303.97495Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 307
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Magnesium, bromo[4-fluoro-2-(phenylmethoxy)phenyl]- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Magnesium, bromo[4-fluoro-2-(phenylmethoxy)phenyl]- Pricemore >>

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